2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-[(4-methylphenyl)methyl]-2-oxoacetamide

• IUPAC Name: 2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-[(4-methylphenyl)methyl]-2-oxoacetamide
• InChI: InChI=1S/C24H27N3O3/c1-4-26(5-2)22(28)16-27-15-20(19-8-6-7-9-21(19)27)23(29)24(30)25-14-18-12-10-17(3)11-13-18/h6-13,15H,4-5,14,16H2,1-3H3,(H,25,30)
• InChI Key: LRYBIAKGLPOIHJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)NCC3=CC=C(C=C3)C
• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol

Description

2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-[(4-methylphenyl)methyl]-2-oxoacetamide is a useful research compound. Its molecular formula is C24H27N3O3 and its molecular weight is 405.498. The purity is usually 95%.
BenchChem offers high-quality 2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-[(4-methylphenyl)methyl]-2-oxoacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-[(4-methylphenyl)methyl]-2-oxoacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Potential Antipsychotic Agents

Research by Wise et al. (1987) on a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which shares a similarity in pursuing novel therapeutic agents, revealed compounds that exhibited antipsychotic-like profiles without interacting with dopamine receptors. This study highlights the exploration of novel compounds for potential antipsychotic therapy with unique mechanisms of action (Wise et al., 1987).

LTB4 Receptor Antagonists

Chan et al. (1996) conducted structure-activity relationship (SAR) studies on leukotriene B4 (LTB4) receptor antagonists, demonstrating the importance of specific functional groups for high binding affinity. This research underscores the significance of detailed chemical structure analysis in designing receptor-specific drugs, which could be relevant for compounds with similar structural features (Chan et al., 1996).

Synthesis and Evaluation as Antimicrobial Agents

A study by Debnath and Ganguly (2015) on the synthesis of 2-oxo-3-(arylimino)indolin-1-yl)-N-aryl acetamide derivatives and their evaluation as antimicrobial agents reflects the potential of similar compounds in addressing bacterial and fungal infections. This work showcases the broad applicability of novel chemical entities in developing antimicrobial treatments (Debnath & Ganguly, 2015).

Amnesia-Reversal Activity

Butler et al. (1984) explored a series of N-[(dialkylamino)alkyl]-2-oxo-1-pyrrolidineacetamides for their amnesia-reversal activity. This investigation into cognitive function modulation through chemical intervention could provide a template for studying the effects of similar compounds on neurological pathways and disorders (Butler et al., 1984).